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Piperazine vs. MEA & DEA: Performance Comparison

The table below summarizes the comparative performance of PZ against MEA and DEA based on recent

experimental studies.

Performance
Metric

Piperazine
(PZ)

Monoethanolamine
(MEA)

Diethanolamine
(DEA)

Supporting
Experimental Data

Absorption
Rate

Higher than

MEA; Fast
reaction rate

with CO₂ [1]
[2]

High, but lower than

PZ-activated blends
[1]

Lower; PZ/DEA

blend has
competitive

solubility [3]

In a wetted-wall

contactor, a 5 wt%
PZ + 35 wt% AMP

blend had a mass
transfer flux 2-3

times higher than 40
wt% MEA [1].

CO₂ Capacity
(Loading)

High capacity
(almost double

that of MEA)
[4]

Moderate capacity [4] DEA/PZ blend has
higher loading

capacity than other
blends [3]

A PZ/DEA blend
showed higher CO₂

loading capacity
than DEA/AMP and

DEA/MDEA blends
[3].
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Performance
Metric

Piperazine
(PZ)

Monoethanolamine
(MEA)

Diethanolamine
(DEA)

Supporting
Experimental Data

Regeneration
Energy

Lower; PZ-

promoted
blends

significantly
reduce energy

demand [2]

High; Reboiler duty

~3.1 GJ/t CO₂ [2]

Information not

specified in search
results

A PZ-promoted

MDEA process
achieved a reboiler

duty of 2.44 MJ/kg
CO₂, about 24.6%

lower than the base
case [2].

Thermal
Degradation

Highly stable
with lower

degradation [3]
[5]

High degradation rate
[6]

More resistant than
MEA; produces

specific
degradation

products [3]

PZ/DEA blend
degradation at

135 °C produced
compounds like

BHEP and TEA, with
degradation

increasing with CO₂

loading [3].

Corrosivity Low corrosivity
[5]

High corrosivity [6] Less corrosive [3] Stated as a key
advantage of PZ

over MEA [5] [6].

Key Experimental Contexts and Protocols

The quantitative data in the table is derived from specific experimental setups. Here are the methodologies

for key experiments cited:

Absorption Rate Measurement (Wetted-Wall Contactor) [1]:

Objective: To measure the mass transfer rate of CO₂ into amine solvents.
Methodology: A wetted-wall column contactor was used. The experiment involved

concentrated aqueous blends of 2-Amino-2-methyl-1-propanol (AMP) activated with small
amounts of PZ (2-8 wt%), with the total amine concentration kept at 40 wt%. The CO₂

absorption rate was measured over a temperature range of 303–323 K and a CO₂ partial
pressure range of 5–15 kPa. The performance was compared with 40 wt% MEA under identical

conditions.
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Thermal Degradation Study (PZ/DEA Blend) [3]:

Objective: To investigate the thermal degradation of a PZ and DEA blend under stripper
conditions.

Methodology: Aqueous blend solutions of 0.8 m PZ and 3.2 m DEA were prepared. Samples
were loaded with varying amounts of CO₂ (0 to 0.4 mol CO₂/mol alkalinity) and sealed in 25 mL

glass cylinders. These cylinders were then placed in a forced-convection oven at a constant
temperature of 135 °C for up to 12 weeks. The concentrations of the parent amines and their

degradation products were analyzed over time using gas chromatography (GC).

Energy Minimization (PZ-Promoted MDEA Process) [2]:

Objective: To simulate and minimize the energy requirement of a CO₂ capture process using a

PZ-promoted MDEA solvent.
Methodology: A rate-based model for the absorber and stripper was developed in Aspen Plus.

The flue gas conditions were based on a 650 MW coal power plant. The model simulated a
blended solvent of 35 wt% MDEA and 15 wt% PZ. Process modifications, including Cold

Solvent Split (CSS) and Rich Vapor Compression (RVC), were applied to the base process, and
their effects on reboiler duty and total equivalent work were evaluated.

Visualizing Amine Solvent Performance Relationships

The following diagram maps the core relationships and performance attributes of PZ, MEA, and DEA,

illustrating why PZ is often considered a superior solvent and effective promoter.

Piperazine (PZ)

Key Advantages Promoter Role

Monoethanolamine (MEA)

High Energy Demand
High Degradation
High Corrosivity

Diethanolamine (DEA)

Slower Absorption Rate

Fast Absorption Rate High CO₂ Capacity Low Regeneration Energy Low Degradation Low Corrosivity Enhances Absorption Kinetics Reduces Stripper Energy
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The diagram highlights that PZ's value lies both in its standalone performance and its role as a promoter for

other amines like MDEA and DEA, enhancing their kinetics and improving process economics [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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